Cas no 3338-16-7 (3b-Cholic Acid)

• Product Name: 3b-Cholic Acid
• CAS No: 3338-16-7
• MF: C₂₄H₄₀O₅
• MW: 408.5714
• CID: 295405
• PubChem ID: 5283870
• Update Time: 2024-10-29

3b-Cholic Acid Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7a,12a)-
• 3β-Cholic Acid
• (4R)-4-[(3S,5S,7R,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3-Epicholic acid
• A-cholanoic Acid
• A-Cholic Acid
• A-Trihydroxy-5
• (4R)-4-[(3S,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3-Beta-Cholic Acid
• (3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid
• CHEBI:88105
• 3b,7a,12a-Trihydroxy-5b-cholanic acid
• 3b,7a,12a-Trihydroxy-5b-cholanoic acid
• PD124547
• 3-epi-cholic acid
• 3beta,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
• 3b,7a,12a-trihydroxy-5b-Cholan-24-oate
• DTXSID30747355
• Q27160054
• (3beta,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
• 3beta-cholic acid
• 3b,7a,12a-Trihydroxy-5b-cholanoate
• 3b-Cholate
• 3-Epicholate
• SCHEMBL4669851
• 3b,7a,12a-trihydroxy-5b-Cholan-24-oic acid
• 3-Cholic acid
• LMST04010086
• 3beta,7alpha,12alpha-Trihydroxy-5beta-cholanoic acid
• 3338-16-7
• 3b-Cholic acid
• isocholic acid
• 3b,7a,12a-Trihydroxy-5b-cholanate
• 3b-Cholic Acid

• Inchi： InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
• InChI Key： BHQCQFFYRZLCQQ-UXWVVXDJSA-N
• SMILES： O[C@H]1C[C@]2([H])[C@@]3(C)CC[C@@H](C[C@@]3([H])C[C@H]([C@@]2([H])[C@]2([H])CC[C@]([H])([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 408.28800
• Monoisotopic Mass: 408.28757437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 583.9±50.0 °C at 760 mmHg
• Flash Point: 321.0±26.6 °C
• PSA: 97.99000
• LogP: 3.44870
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

3b-Cholic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives